Cas no 75686-07-6 (13-cis-Fenretinide)

13-cis-Fenretinide is a synthetic retinoid derivative with demonstrated potential in preclinical research, particularly in oncology and dermatology. Its mechanism of action involves modulating cell differentiation, proliferation, and apoptosis, making it a candidate for studying cancer therapeutics, including neuroblastoma and leukemia. Unlike natural retinoids, 13-cis-Fenretinide exhibits reduced toxicity while maintaining efficacy in inducing tumor cell death. Its stability and selectivity for malignant cells enhance its suitability for experimental applications. Researchers value its ability to bypass common retinoid resistance mechanisms, offering a promising tool for investigating retinoid-based therapies. The compound is typically used in controlled laboratory settings to explore its pharmacological and biochemical properties.
13-cis-Fenretinide structure
13-cis-Fenretinide structure
Product Name:13-cis-Fenretinide
CAS No:75686-07-6
MF:C26H33NO2
MW:391.545727491379
CID:1061945
PubChem ID:6440160
Update Time:2025-10-13

13-cis-Fenretinide Chemical and Physical Properties

Names and Identifiers

    • 13-cis-Fenretinide
    • retinal, 15-[(4-hydroxyphenyl)amino]-, (13cis)-
    • (13cis)-15-[(4-Hydroxyphenyl)amino]retinal
    • 75686-07-6
    • SCHEMBL13402304
    • (2Z,4E,6E,8E)-N-(4-Hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenamide
    • CHEMBL58106
    • 13-cis-N-(4-Hydroxyphenyl)retinamide
    • Fenretinide, (13Z)-
    • BDBM50347595
    • WH13
    • UNII-FC9HY55FGK
    • Retinamide, N-(4-hydroxyphenyl)-, 13-cis-
    • (2Z,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenamide
    • CCRIS 4297
    • Hydroxyphenyl retinamide
    • (2Z,4E,6E,8E)-N-(4-hydroxyphenyl)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)nona-2,4,6,8-tetraenamide
    • FC9HY55FGK
    • Inchi: 1S/C26H33NO2/c1-19(11-16-24-21(3)10-7-17-26(24,4)5)8-6-9-20(2)18-25(29)27-22-12-14-23(28)15-13-22/h6,8-9,11-16,18,28H,7,10,17H2,1-5H3,(H,27,29)/b9-6+,16-11+,19-8+,20-18-
    • InChI Key: AKJHMTWEGVYYSE-DRYRGIGMSA-N
    • SMILES: O=C(/C=C(/C)\C=C\C=C(/C)\C=C\C1=C(C)CCCC1(C)C)NC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 391.251129295g/mol
  • Monoisotopic Mass: 391.251129295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 726
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 49.3Ų

13-cis-Fenretinide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F250005-100mg
13-cis-Fenretinide
75686-07-6
100mg
$ 187.00 2023-09-07
TRC
F250005-1g
13-cis-Fenretinide
75686-07-6
1g
$ 1455.00 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-499143-100 mg
13-cis-Fenretinide,
75686-07-6
100MG
¥2,858.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-499143-100mg
13-cis-Fenretinide,
75686-07-6
100mg
¥2858.00 2023-09-05
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd